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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596

An In-depth Technical Guide to 4-
Ethylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylbenzaldehyde, a versatile
aromatic aldehyde with applications spanning the fragrance, flavor, and pharmaceutical
industries. This document details its chemical and physical properties, synthesis
methodologies, key applications with a focus on its role in drug development, and relevant
experimental protocols.

Core Chemical Identity
CAS Number: 4748-78-1[1][21[3][41[51[61[71[8][°]

Molecular Weight: 134.18 g/mol [1][2][3][4][6][10]

Physicochemical Properties

4-Ethylbenzaldehyde is a colorless to pale yellow liquid with a characteristic sweet, almond-
like odor.[1][2] It is sparingly soluble in water but soluble in organic solvents such as ethanol
and ether.[1]
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Property Value Reference

Molecular Formula C9H100 (L0718l

Density 0.979 g/mL at 25 °C [41[6]

Boiling Point 221 °C [41[6]

Flash Point 92 °C (closed cup) [4]

Refractive Index n20/D 1.539 [4][6]

Solubility in Water 2'27_ m?’mL (requires [4]
sonication)

e 100 mg/mL (requires
Solubility in DMSO o [4]
sonication)

Synthesis of 4-Ethylbenzaldehyde

The synthesis of 4-Ethylbenzaldehyde can be achieved through several oxidative pathways.
The two primary methods involve the oxidation of either 4-ethyltoluene or 4-ethylbenzyl alcohol.

Oxidation of 4-Ethylbenzyl alcohol

Mild Reagents
(e.g., Pyridinium Dichromate)

Oxidation of 4-Ethyltoluene

4-Ethyltoluene Reaction Selective Oxidizing Agents
- (e.g., Selenium Dioxide) AR R R
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Click to download full resolution via product page

Caption: Synthesis Pathways of 4-Ethylbenzaldehyde.
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Applications in Research and Drug Development

While widely used in the fragrance and flavor industries, 4-Ethylbenzaldehyde also serves as
a crucial intermediate in the synthesis of more complex molecules, including pharmaceutical
agents.[1]

Pharmaceutical Intermediate: It is utilized in the synthesis of various organic compounds,
contributing to the development of new drugs.[1]

» Microwave-Assisted Synthesis: 4-Ethylbenzaldehyde has been employed in the
microwave-assisted synthesis of 4,4'-diaminotriphenylmethanes, which are valuable for
creating parallel libraries in drug discovery.[2][4]

e Enzyme Inhibition Studies: The compound has been investigated for its inhibitory effects on
enzymes like mushroom tyrosinase, serving as a model for competitive inhibition studies.[2]
[12]

 Biological Activity Screening: Research has explored its biological properties, including
potential antiviral and genotoxic effects, as well as its impact on organisms like the nematode
Meloidogyne incognita and zebrafish.[13][14]

Experimental Protocols
Microwave-Assisted Synthesis of 4,4'-
Diaminotriphenylmethanes

This protocol is a general representation based on the cited application.

Objective: To synthesize 4,4'-diaminotriphenylmethanes using 4-Ethylbenzaldehyde under
microwave irradiation.

Materials:
e 4-Ethylbenzaldehyde
¢ Aniline or substituted anilines

o Catalyst (e.g., an acid catalyst)
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e Solvent (a high-boiling point solvent suitable for microwave synthesis)
e Microwave reactor

o Standard laboratory glassware for workup and purification
Methodology:

* In a microwave-safe reaction vessel, combine 4-Ethylbenzaldehyde (1 equivalent), the
chosen aniline (2 equivalents), and the acid catalyst.

e Add the appropriate solvent to the mixture.
o Seal the vessel and place it in the microwave reactor.

« Irradiate the mixture at a set temperature and for a specific duration, which needs to be
optimized for the specific substrates.

 After the reaction is complete, cool the vessel to room temperature.

o Perform an aqueous workup to remove the catalyst and any water-soluble byproducts.
» Extract the product with a suitable organic solvent.

« Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

o Concentrate the solvent under reduced pressure.

 Purify the crude product using column chromatography or recrystallization to obtain the pure
4,4'-diaminotriphenylmethane derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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